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Compound of Interest

Compound Name: NO-30

Cat. No.: B3050570

This document provides essential safety and logistical information for the handling and disposal
of substances that may be identified as "NO-30." Given the ambiguity of this identifier, this
guide will primarily focus on "Superior No. 30," a common industrial product. It will also address
safety protocols for Nitric Oxide (NO) and Zinc (atomic number 30) to ensure comprehensive
safety coverage.

Primary Interpretation: Superior No. 30 (Organic Acid
Flux)

Superior No. 30 is a VOC-free, organic acid flux. Its primary hazardous component is Glutamic
Acid Hydrochloride. The main risks associated with this substance are irritation to the skin and
eyes.

Proper PPE is mandatory to prevent direct contact with the substance.
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PPE Component Specification Rationale

] o To protect against splashes
) Tightly fitting safety goggles )
Eye/Face Protection o ] that can cause serious eye
with side-shields. L
irritation or damage.

] Chemical-resistant, impervious  To prevent skin contact which
Hand Protection o o
gloves (e.g., nitrile rubber). can lead to irritation.

) ] To prevent contamination of
Skin and Body Protection Laboratory coat. ] ]
personal clothing and skin.

o Use a full-face respirator if
Generally not required if
) ) ] ) dusts or aerosols are
Respiratory Protection handled in a well-ventilated ] .
generated and engineering
area. ] o
controls are insufficient.[1][2]

Handling:

e Engineering Controls: Always handle Superior No. 30 in a well-ventilated area. The use of a
laboratory fume hood is recommended if there is a potential for aerosol or dust generation.[1]

» Donning PPE: Before handling, put on all required PPE as specified in the table above.
» Dispensing: When dispensing, avoid creating dust or splashes.

e Personal Hygiene: Avoid all personal contact with the substance. Do not eat, drink, or smoke
in the handling area. Wash hands thoroughly with soap and water after handling.[2]

Storage:
o Container: Keep the container tightly closed when not in use.

e Location: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents.

Disposal Plan:
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» Waste Collection: Collect waste material and any contaminated items (e.g., gloves, wipes) in

a clearly labeled, sealed container designated for hazardous waste.

» Neutralization: For spills, first neutralize with soda ash or sodium bicarbonate.

o Final Disposal: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[3] Always consult

local, state, and federal regulations for proper disposal procedures. Do not dispose of down

the drain or in regular trash.

Alternative Interpretations of "NO-30"

To ensure comprehensive safety, this section outlines protocols for other substances that "NO-

30" could signify.

A toxic and corrosive gas that is also a strong oxidizer.[4]

PPE Component

Specification

Rationale

Eye/Face Protection

Safety glasses or chemical
splash goggles; a face shield

may be appropriate.[4]

Protects against corrosive gas

exposure.

Hand Protection

Chemical-resistant gloves
(nitrile recommended, double-

gloving is a good practice).[4]

Prevents skin burns from

contact.[4]

Skin and Body Protection

Laboratory coat, full-length

pants, and closed-toe shoes.

[4]

Minimizes skin exposure.

Respiratory Protection

Required if handled outside of

a chemical fume hood.[4]

Protects against inhalation,
which can be fatal and cause

severe lung damage.[5]

Handling and Disposal:

o Handling: Must be conducted in a certified chemical fume hood.[4] Cylinders must be

secured and stored in a well-ventilated area away from incompatible materials.[5]
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o Disposal: Leaking cylinders should be moved to a safe, open-air location to empty.[6] Empty

cylinders should be returned to the manufacturer.[5] Disposal must be handled as hazardous

waste in compliance with all regulations.[6]

A flammable powder in dust form that can react with water and acids to produce flammable

hydrogen gas.[7]

PPE Component

Specification

Rationale

Eye/Face Protection

Direct vent goggles when
airborne particles or dust are

present.[7]

Protects eyes from irritation by
dust.[8]

Hand Protection

Gloves are recommended to
prevent prolonged skin

contact.[9]

Prevents skin irritation.[8]

Skin and Body Protection

Protective clothing such as

Tyvek® is recommended.[7]

Protects against skin contact

with zinc dust.

Respiratory Protection

NIOSH-approved respirator
with an N95 filter for dust.[7]

Prevents inhalation of zinc
dust or fumes, which can

cause metal fume fever.[9][10]

Handling and Disposal:

» Handling: Avoid creating dust. Use non-sparking tools and grounded equipment.[7] Handle in

a well-ventilated area.[10]

» Disposal: Spilled material should be covered with dry sand or earth and placed in sealed

containers.[7] Dispose of as hazardous waste in accordance with all federal, state, and local

regulations.[7][8] Do not use water for cleanup or dispose of in sewers.[7]

Experimental Workflows and Logical Relationships

The following diagram illustrates a generalized workflow for the safe handling and disposal of a

chemical substance like NO-30.
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Caption: Workflow for Safe Chemical Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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